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Introduction

Triclocarban (TCC) is a high-production-volume antimicrobial agent extensively used in

personal care products such as soaps, deodorants, and detergents.[1][2] Due to its widespread

use and disposal down the drain, TCC is a frequent contaminant in various environmental

compartments, including water, soil, and sediment.[2][3] Its persistence in the environment, with

predicted half-lives of up to 540 days in sediment, raises concerns about its potential ecological

and human health impacts.[2][4] Accurate and sensitive analytical methods are crucial for

monitoring its environmental fate and exposure.

This document provides detailed application notes and protocols for the analysis of

Triclocarban in environmental samples using isotope dilution liquid chromatography-tandem

mass spectrometry (LC-MS/MS) with Triclocarban-13C6 as an internal standard.[5][6] Isotope

dilution is the gold standard for quantitative analysis as it corrects for matrix effects and

variations in extraction efficiency and instrument response, ensuring high accuracy and

precision.[7]

Core Principles of Isotope Dilution Mass
Spectrometry (IDMS)
Isotope dilution mass spectrometry involves the addition of a known amount of an isotopically

labeled version of the analyte of interest (in this case, Triclocarban-13C6) to the sample at the

beginning of the analytical process.[6] This labeled internal standard is chemically identical to
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the native analyte and therefore behaves similarly during extraction, cleanup, and analysis. By

measuring the ratio of the native analyte to the labeled internal standard in the final extract, the

concentration of the native analyte in the original sample can be accurately determined,

regardless of sample losses during preparation.

Application Notes
Target Analytes:

Triclocarban (TCC)

Internal Standard: Triclocarban-13C6 (TCC-13C6)[6][8]

Matrices:

Water (River water, Wastewater)[7]

Soil[8]

Sediment[9]

Instrumentation:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[7]

General Workflow:

The general workflow for the analysis of Triclocarban in environmental samples using

Triclocarban-13C6 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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